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Compound of Interest

Compound Name: Tetraamylammonium chloride

CAS No.: 4965-17-7

Cat. No.: B1203234

Get Quote

Disclaimer: Specific safety data sheets (SDS) for tetraamylammonium chloride were not

readily available in public search results. The following guidance is based on the general

properties of quaternary ammonium compounds and data from closely related substances like

tetramethylammonium chloride and tetraethylammonium chloride. Researchers must consult

the manufacturer-specific SDS for tetraamylammonium chloride and their institution's

Environmental Health and Safety (EHS) department for definitive disposal protocols.

Tetraamylammonium chloride, a quaternary ammonium compound, requires careful handling

and disposal due to the potential hazards associated with this class of chemicals. Proper

disposal is essential to ensure the safety of laboratory personnel and to prevent environmental

contamination. Quaternary ammonium compounds can be toxic and harmful to aquatic life.[1]

Hazard Assessment and Safety Precautions
Before handling tetraamylammonium chloride, it is crucial to understand its potential

hazards. Based on data for analogous compounds, it should be treated as a hazardous

substance.
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Personal Protective Equipment (PPE): To minimize exposure, the following personal protective

equipment should be worn:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[1][2]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for integrity before use and dispose of them properly after handling

the chemical.[1][2]

Skin and Body Protection: A lab coat or a chemical-resistant apron should be worn. In cases

of potential splashing or significant exposure, a full chemical-resistant suit may be necessary.

[1]

Respiratory Protection: If working with a powder form of the chemical or if there is a risk of

generating dust or aerosols, a NIOSH-approved respirator is required.[1]

Step-by-Step Disposal Procedure
Disposal of tetraamylammonium chloride must be carried out in compliance with local, state,

and federal regulations. Never dispose of this chemical down the drain or in the regular trash.

Containment: Ensure any waste containing tetraamylammonium chloride is collected in a

designated, clearly labeled, and sealed hazardous waste container. The container must be

compatible with the chemical.

Labeling: The waste container must be labeled as hazardous waste and should clearly

identify the contents, including the full chemical name "Tetraamylammonium Chloride."

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure satellite accumulation area while awaiting pickup. Ensure it is segregated from

incompatible materials.

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Spill Management
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In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated.

Control and Contain: Prevent the spill from spreading and ensure it does not enter drains or

waterways.[1]

Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and

place it into a labeled hazardous waste container.[1][2]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it into a labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

should be treated as hazardous waste and disposed of accordingly.

Quantitative Data for Analogous Quaternary
Ammonium Compounds
The following table summarizes key quantitative data for tetramethylammonium chloride, a

related compound. This data is provided for hazard assessment context.
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Parameter Value Compound Source

Acute Toxicity (Oral)
Category 2 (Fatal if

swallowed)

Tetramethylammoniu

m chloride
[1][3][4]

Acute Toxicity

(Dermal)

Category 3 (Toxic in

contact with skin)

Tetramethylammoniu

m chloride
[1][3][4]

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Tetramethylammoniu

m chloride
[1][3][4]

Aquatic Toxicity

Toxic to aquatic life

with long-lasting

effects

Tetramethylammoniu

m chloride
[1]

Experimental Protocols
There are no experimental protocols to cite for the disposal of this chemical. The procedures

outlined are based on standard laboratory safety practices and information from safety data

sheets of analogous compounds.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of

tetraamylammonium chloride.
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Disposal workflow for tetraamylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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